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Compound of Interest

Compound Name: Stearyl stearoyl stearate

CAS No.: 54684-78-5

Cat. No.: B1599393

Get Quote

Introduction

Stearyl stearate (octadecyl octadecanoate) is a waxy, crystalline ester of stearyl alcohol and

stearic acid.[1] It is widely utilized in the pharmaceutical, cosmetic, and food industries as an

emollient, thickener, stabilizer, and a matrix-forming agent in drug delivery systems.[1][2] Its

biocompatibility, biodegradability, and hydrophobic nature make it a valuable excipient,

particularly in the formulation of controlled-release drug delivery systems like Solid Lipid

Nanoparticles (SLNs).[1] The precise characterization of stearyl stearate is crucial for ensuring

its quality, purity, and performance in final formulations.

This document provides detailed application notes and experimental protocols for the

comprehensive characterization of stearyl stearate, intended for researchers, scientists, and

drug development professionals.

Physicochemical Properties
Stearyl stearate is a white to pale yellow waxy solid with a mild, fatty odor.[1] It is highly

hydrophobic and insoluble in water, but soluble in organic solvents like ethanol and chloroform.

[1]
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Table 1: Physical and Chemical Properties of Stearyl Stearate
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Property Value Unit Source(s)

General

Chemical Name
Octadecyl

octadecanoate
- [1][3]

Synonyms

Octadecyl stearate,

Stearic acid, stearyl

ester

- [1][3]

CAS Number 2778-96-3 - [1][3]

Molecular Formula C36H72O2 - [1]

Molecular Weight 536.96 g/mol [1]

Thermal Properties

Melting Point 52 - 62 °C [1]

Boiling Point ~549 °C [1]

Flash Point >240 °C [1]

Physical Properties

Appearance

White to pale yellow

waxy solid, flakes, or

powder

- [1]

Density ~0.857 g/cm³ [1]

Chemical

Characteristics

Saponification Value 100 - 118 mg KOH/g [1]

Acid Value < 5 mg KOH/g [1]

Iodine Value < 2 g I₂/100g [1]

Solubility

Water Insoluble - [1]
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Ethanol Soluble - [1]

Chloroform Soluble - [1]

Diethyl Ether Soluble (in warm) - [1]

Experimental Protocols
Wet Chemical Analysis
This protocol measures the amount of free fatty acids present in the stearyl stearate sample,

indicating its purity and the extent of hydrolytic degradation.[1]

Reagents:

Solvent mixture: Equal volumes of neutralized ethanol (95%) and diethyl ether.

Titrant: 0.1 N Potassium Hydroxide (KOH) solution, accurately standardized.

Indicator: Phenolphthalein solution (1% in ethanol).

Procedure:

Accurately weigh approximately 5-10 g of the stearyl stearate sample into a 250 mL

Erlenmeyer flask.[1]

Add 50 mL of the neutralized solvent mixture to the flask.

Gently warm the flask on a water bath, with swirling, until the sample is completely

dissolved.[1]

Add 1 mL of phenolphthalein indicator to the solution.[1]

Titrate with 0.1 N KOH solution, shaking constantly, until a faint pink color persists for at

least 30 seconds.[1]

Record the volume of KOH solution used.

Calculation:
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Acid Value = (V × N × 56.1) / W

Where:

V = Volume of KOH solution used (mL)

N = Normality of the KOH solution

56.1 = Molecular weight of KOH ( g/mol )

W = Weight of the sample (g)

This method determines the amount of alkali required to saponify the ester, which is indicative

of the average molecular weight of the fatty acids.[1]

Reagents:

Titrant: 0.5 N Hydrochloric Acid (HCl) solution, accurately standardized.

0.5 N Alcoholic Potassium Hydroxide (KOH) solution.

Indicator: Phenolphthalein solution (1% in ethanol).

Procedure:

Accurately weigh about 1.5-2 g of the stearyl stearate sample into a 250 mL flask fitted

with a reflux condenser.[1]

Pipette exactly 25.0 mL of 0.5 N alcoholic KOH solution into the flask.[1]

Connect the flask to the reflux condenser and heat on a water bath for 30 minutes, swirling

occasionally.

At the same time, prepare and run a blank determination without the sample.

After cooling, add 1 mL of phenolphthalein indicator to both the sample and blank flasks.

Titrate the excess KOH with 0.5 N HCl until the pink color disappears.
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Calculation:

Saponification Value = ((B - S) × N × 56.1) / W

Where:

B = Volume of HCl used for the blank (mL)

S = Volume of HCl used for the sample (mL)

N = Normality of the HCl solution

56.1 = Molecular weight of KOH ( g/mol )

W = Weight of the sample (g)

Thermal Analysis
This method determines the solidification temperature of molten stearyl stearate, which

corresponds to its melting point.[1]

Apparatus:

Glass test tube (25 mm x 100 mm).

Air bath and water bath assembly.

Calibrated thermometer (0.1°C resolution).

Heating device (e.g., hot plate or oil bath).

Procedure:

Slowly melt a sample of stearyl stearate in a clean, dry container until it is approximately

15°C above its expected melting point.[1]

Pour the molten sample into the test tube to a depth of about 50 mm.[1]

Insert the thermometer into the center of the molten sample.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_stearyl_stearate_for_research_applications.pdf
https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_stearyl_stearate_for_research_applications.pdf
https://www.benchchem.com/pdf/Physical_and_chemical_properties_of_stearyl_stearate_for_research_applications.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599393?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the test tube into the air bath, which is then placed in a water bath maintained at 16-

28°C.[1]

Record the temperature of the sample at 30-second intervals as it cools.[1]

As solidification begins, the rate of cooling will slow down, creating a plateau in the

temperature readings. The constant temperature observed during this plateau is recorded

as the melting point.[1]

Spectroscopic Analysis
FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional

groups present in stearyl stearate, providing a unique "molecular fingerprint".[2] The key

functional groups are the ester carbonyl group (C=O) and the long hydrocarbon chains (-CH2-).

[2]

Table 2: Characteristic FTIR Peaks for Stearyl Stearate

Vibrational Mode Functional Group
Wavenumber
(cm⁻¹)

Peak Intensity

C-H Asymmetric

Stretch
Alkane (-CH₂) ~2916 - 2920 Strong

C-H Symmetric

Stretch
Alkane (-CH₂) ~2848 - 2850 Strong

C=O Stretch Ester (-COO-) ~1735 - 1740 Very Strong, Sharp

C-H Bend (Scissoring) Methylene (-CH₂-) ~1460 - 1470 Medium

Source:[2]

Instrumentation:

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:
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Collect Background Spectrum: With the clean, empty ATR crystal, collect a background

spectrum (typically 16 to 32 scans) to account for environmental and instrumental noise.[2]

Apply Sample: Place a small amount of the solid stearyl stearate sample directly onto the

center of the ATR crystal, ensuring full coverage.[2]

Apply Pressure: Use the ATR's pressure clamp to ensure firm and uniform contact

between the sample and the crystal.[2]

Collect Sample Spectrum: Acquire the FTIR spectrum of the sample over a typical

scanning range of 4000 cm⁻¹ to 600 cm⁻¹.[2]

Data Analysis:

The software will automatically ratio the sample spectrum against the background to

produce the final absorbance or transmittance spectrum.[2]

Identify the characteristic absorption bands as detailed in Table 2.

Compare the obtained spectrum with a reference spectrum of stearyl stearate to confirm

the identity and purity of the sample.[2]

Chromatographic Analysis
Gas chromatography is a powerful technique for assessing the purity of stearyl stearate and

quantifying any related impurities, such as residual stearic acid or stearyl alcohol.[4]

Instrumentation:

Gas chromatograph equipped with a Flame Ionization Detector (FID) and a high-

temperature capillary column (e.g., HP-5MS or similar).

Sample Preparation:

Dissolve an accurately weighed amount of stearyl stearate in a suitable solvent (e.g.,

isooctane) to a final concentration of approximately 1 mg/mL.

GC Conditions (Adapted from similar long-chain ester analysis):
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Injector: Split/splitless, 380°C.[4]

Carrier Gas: Helium or Hydrogen at a constant flow of 1-2 mL/min.[4]

Oven Temperature Program:

Initial temperature: 150°C, hold for 1 minute.

Ramp 1: Increase to 250°C at 15°C/min.

Ramp 2: Increase to 380°C at 10°C/min.

Final hold: Hold at 380°C for 10 minutes.[4]

Detector (FID): 390°C.[4]

Procedure:

Inject 1-2 µL of the prepared sample solution into the GC.

Record the chromatogram.

Identify the peak corresponding to stearyl stearate based on its retention time, which can

be confirmed using a certified reference standard.

Quantify the purity by calculating the area percentage of the stearyl stearate peak relative

to the total area of all peaks in the chromatogram.
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General Workflow for Stearyl Stearate Characterization

Sample Reception

Physicochemical Testing Structural & Purity Analysis

Data Analysis & Reporting

Stearyl Stearate Sample

Wet Chemistry
(Acid, Saponification Value)

Thermal Analysis
(Melting Point - DSC) FTIR Spectroscopy Gas Chromatography

Data Interpretation
& Comparison to Specs

Certificate of Analysis

Click to download full resolution via product page

Caption: Workflow for Stearyl Stearate Characterization.
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Workflow for SLN Preparation and Characterization

SLN Preparation (Hot Homogenization)

Characterization

1. Melt Stearyl Stearate
& Dissolve API

3. Mix Lipid and Aqueous
Phases (Pre-emulsion)

2. Prepare Hot Aqueous
Surfactant Solution

4. High-Shear
Homogenization

5. High-Pressure
Homogenization

6. Cool Down to Form
SLN Dispersion

Particle Size & PDI
(DLS) Zeta Potential Entrapment Efficiency

& Drug Loading (HPLC/UV-Vis) Morphology (TEM/SEM)

Click to download full resolution via product page

Caption: SLN Preparation and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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